Cas no 201008-69-7 (Isoxazole, 4-(1,3-dithian-2-yl)-3,5-dimethyl-)

Isoxazole, 4-(1,3-dithian-2-yl)-3,5-dimethyl- structure

201008-69-7 structure

Product Name:Isoxazole, 4-(1,3-dithian-2-yl)-3,5-dimethyl-

CAS No:201008-69-7

MF:C₉H₁₃NOS₂

MW:215.335619688034

CID:1391878

PubChem ID:71358558

Update Time:2025-04-20

Isoxazole, 4-(1,3-dithian-2-yl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Isoxazole, 4-(1,3-dithian-2-yl)-3,5-dimethyl-
- 4-(1,3-dithian-2-yl)-3,5-dimethyl-1,2-oxazole
- 4-(1,3-Dithian-2-yl)-3,5-dimethylisoxazole
- DTXSID90782560
- 201008-69-7
- Inchi： 1S/C9H13NOS2/c1-6-8(7(2)11-10-6)9-12-4-3-5-13-9/h9H,3-5H2,1-2H3
- InChI Key： AWFITQFOBMMTKX-UHFFFAOYSA-N
- SMILES： S1CCCSC1C1C(C)=NOC=1C

Computed Properties

Exact Mass: 215.04400
Monoisotopic Mass: 215.04385639g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 76.6Å²

Experimental Properties

PSA: 76.63000
LogP: 3.16010

Isoxazole, 4-(1,3-dithian-2-yl)-3,5-dimethyl- Production Method

Isoxazole, 4-(1,3-dithian-2-yl)-3,5-dimethyl- Related Literature

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3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

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4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

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